N1-(3-nitrophenyl)-N2-phenethyloxalamide
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Description
N1-(3-nitrophenyl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C16H15N3O4 and its molecular weight is 313.313. The purity is usually 95%.
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Scientific Research Applications
Cyanide Sensing
A spirooxazine derivative was explored as a highly sensitive cyanide probe, demonstrating potential for chemical sensors. This approach enhances sensitivity and reaction speed, leveraging molecular structure design and spectroscopy techniques for selective detection (Zhu et al., 2012).
Electrochromic Devices
The electrochromic properties and microkinetic switching behavior of oxazine derivatives have been studied for applications in solution and indium tin oxide devices. These findings suggest applications in smart windows and displays, where rapid color change and durability are crucial (Zhu et al., 2014).
Fluorescent Probes for Hypoxic Cells
A 4-nitroimidazole-3-hydroxyflavone conjugate has been developed as a novel off-on fluorescent probe for selective detection of hypoxia, demonstrating potential for biomedical imaging of disease-relevant hypoxia (Feng et al., 2016).
Anticancer, Anti-Inflammatory, and Analgesic Activities
2-(Substituted phenoxy) Acetamide Derivatives, containing phenylethylamine moieties, were investigated for potential anticancer, anti-inflammatory, and analgesic activities, suggesting a route for developing new therapeutic agents (Rani et al., 2014).
Functionalization of Carbon Fibers
The surface analytical characterization of carbon fibers functionalized by H2SO4/HNO3 treatment provides insights into the mechanism of acid oxidation of graphene-containing materials, relevant for enhancing material properties in composites and electronics (Zhang et al., 2008).
Nonlinear Optical Properties
Synthesis and characterization of hydrazones with significant nonlinear optical properties were conducted, indicating potential for optical device applications like limiters and switches, highlighting the importance of molecular design in developing new materials for photonics (Naseema et al., 2010).
Properties
IUPAC Name |
N'-(3-nitrophenyl)-N-(2-phenylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4/c20-15(17-10-9-12-5-2-1-3-6-12)16(21)18-13-7-4-8-14(11-13)19(22)23/h1-8,11H,9-10H2,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGRUVJSSLPKELO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.